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Compound of Interest

Compound Name: ALC-0315

Cat. No.: B3025655 Get Quote

Essential Safety and Handling Guide for ALC-0315
This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel handling ALC-0315. Adherence to these guidelines is essential for

ensuring personal safety and maintaining a secure research environment. ALC-0315 is an

ionizable aminolipid used in the formation of lipid nanoparticles (LNPs) for applications such as

mRNA delivery[1][2][3][4].

Hazard Identification
ALC-0315 presents several hazards that require careful management. It is classified as a

highly flammable liquid and vapor[5]. Furthermore, it is known to cause skin irritation and

serious eye irritation[5][6][7]. Environmental precautions are also necessary, as the substance

is harmful to aquatic life[6][7].

Hazard Summary Table:
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Hazard Class GHS Code Description Citations

Flammable Liquid H225
Highly flammable

liquid and vapor
[5]

Skin Irritation H315 Causes skin irritation [5][6][7]

Eye Irritation H319
Causes serious eye

irritation
[5][6][7]

Acute Aquatic Toxicity H402 Harmful to aquatic life [6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be worn when handling ALC-0315.

PPE Requirements Table:
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Equipment Specification Purpose Citations

Hand Protection

Disposable, chemical-

resistant gloves (e.g.,

nitrile).

To prevent skin

contact. Gloves

should be changed

immediately if

contaminated.

[7][8]

Eye Protection

Safety glasses with

side shields or safety

goggles.

To protect eyes from

splashes or aerosols.
[6][7][8]

Body Protection
A fully buttoned

laboratory coat.

To protect skin and

personal clothing from

contamination.

[8]

Foot Protection Closed-toe shoes.
To protect feet from

accidental spills.
[8]

Respiratory Protection

Not generally required

for handling small

quantities.

Work should be

conducted in a

certified chemical

fume hood to prevent

inhalation of vapors or

aerosols.

[5][6][7]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ALC-0315 from receipt to disposal minimizes risks.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated location away from heat, sparks, open

flames, and other ignition sources[5]. The container must be kept tightly sealed[5]. Specific

ALC-0315 formulations or kits may require storage at lower temperatures, such as -20°C or

-80°C; always follow the storage information listed on the product insert[5][9].
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Preparation and Use
Work Area: All handling of ALC-0315 should occur within a certified chemical fume hood to

mitigate inhalation risks.

Grounding: Take precautionary measures against static discharge, as the vapor is highly

flammable[5][6][7].

Handling: Avoid all direct contact. Do not ingest, inhale, or allow the substance to come into

contact with eyes, skin, or clothing[9]. Avoid prolonged or repeated exposure[5][6][7].

Post-Handling: Wash hands and any exposed skin thoroughly after handling is complete[6]

[7][9].

Spill Management
Evacuation: For large spills, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Extinguishing: For fires, use CO2, extinguishing powder, or an alcohol-resistant foam. A

water spray can also be used to fight larger fires[5].

Containment: For liquid spills, use an inert absorbent material to contain and collect the

substance. Place the absorbed material into a suitable, sealed container for disposal.
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Caption: Workflow for the safe handling of ALC-0315 from receipt to disposal.
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Disposal Plan
Proper disposal of ALC-0315 and associated contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Waste Segregation
Chemical Waste: All unused ALC-0315 and materials heavily contaminated with it (e.g., from

a spill) must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items

should be placed in a separate, sealed waste bag or container designated for chemically

contaminated solid waste.

Disposal Procedure
Regulatory Compliance: Disposal must be conducted in strict accordance with all local, state,

and federal official regulations[7].

Environmental Protection: Do not allow the product to be released into the environment or

enter the sewage system[6][7].

Waste Vendor: Arrange for a licensed chemical waste disposal company to collect and

manage the hazardous waste.
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Caption: Decision-making workflow for the proper disposal of ALC-0315 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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